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Compound Name: Allyl dimethyldithiocarbamate

CAS No.: 20821-66-3

Cat. No.: B1266876

Get Quote

Abstract
This application note provides a comprehensive, step-by-step protocol for the synthesis of Allyl
dimethyldithiocarbamate, a valuable intermediate in organic synthesis and a compound of

interest for various applications. The described method is a robust and efficient one-pot

reaction involving dimethylamine, carbon disulfide, and allyl bromide. This guide emphasizes

the critical safety precautions required when handling the hazardous reagents, particularly

carbon disulfide. Furthermore, it details the purification and analytical characterization of the

final product to ensure high purity and structural integrity.

Introduction
Dithiocarbamates are a class of organosulfur compounds with a wide range of applications in

agriculture as pesticides and fungicides, in medicine for their antimicrobial properties, and in

materials science as ligands for metal complexes and as vulcanization accelerators in the

rubber industry.[1][2][3] Allyl dimethyldithiocarbamate, in particular, serves as a versatile

building block in organic synthesis due to the presence of the reactive allyl group.
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The synthesis of dithiocarbamates is typically achieved through the reaction of a primary or

secondary amine with carbon disulfide, followed by S-alkylation with an appropriate

electrophile.[4][5] This application note presents a detailed and reliable protocol for the

synthesis of Allyl dimethyldithiocarbamate, designed to be easily followed by researchers in

a standard laboratory setting. The causality behind each experimental choice is explained to

provide a deeper understanding of the reaction mechanism and to ensure reproducibility.

Reaction Mechanism and Workflow
The synthesis of Allyl dimethyldithiocarbamate proceeds via a two-step, one-pot reaction.

The first step involves the nucleophilic addition of dimethylamine to carbon disulfide to form the

dimethyldithiocarbamate anion. In the second step, this anion acts as a nucleophile and

displaces the bromide ion from allyl bromide in an SN2 reaction to yield the final product.

Step 1: Dithiocarbamate Salt Formation

Step 2: S-Alkylation Workup & Purification
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Caption: Workflow for the synthesis of Allyl dimethyldithiocarbamate.
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Materials and Equipment
Reagents

Reagent Formula MW ( g/mol ) Purity Supplier

Dimethylamine

(40% aq.

solution)

(CH₃)₂NH 45.08 ≥99% Sigma-Aldrich

Carbon Disulfide CS₂ 76.14 ≥99% Sigma-Aldrich

Allyl Bromide C₃H₅Br 120.98 ≥99% Sigma-Aldrich

Sodium

Hydroxide
NaOH 40.00 ≥98% Fisher Scientific

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 ACS Grade VWR

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 ≥97% Acros Organics

Silica Gel SiO₂ 60.08
60 Å, 230-400

mesh

Sorbent

Technologies

Hexane C₆H₁₄ 86.18 ACS Grade VWR

Ethyl Acetate C₄H₈O₂ 88.11 ACS Grade VWR

Equipment
Three-neck round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Reflux condenser

Ice bath
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Separatory funnel

Rotary evaporator

Glass column for chromatography

Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Fume hood

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Experimental Protocol
CRITICAL SAFETY NOTICE: Carbon disulfide is highly flammable, volatile, and toxic. It can be

absorbed through the skin and is a known teratogen.[6] All operations involving carbon disulfide

must be performed in a certified chemical fume hood with proper ventilation.[7] Ensure there

are no ignition sources nearby, such as hot plates or sparks.[8][9][10] Use appropriate PPE at

all times.

Synthesis Procedure
Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, a dropping funnel, and a reflux condenser. Place the flask in an ice bath on

a magnetic stirrer.

Initial Reagents: To the flask, add 50 mL of water and 4.0 g (0.1 mol) of sodium hydroxide

pellets. Stir until the sodium hydroxide has completely dissolved.

Amine Addition: Add 11.3 mL (0.1 mol) of a 40% aqueous solution of dimethylamine to the

flask.

Formation of Dithiocarbamate Salt: While maintaining the temperature at 0-5 °C with the ice

bath, add 6.0 mL (7.6 g, 0.1 mol) of carbon disulfide dropwise from the dropping funnel over

a period of 30 minutes. The reaction is exothermic. A white precipitate of the sodium

dimethyldithiocarbamate salt may form.
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S-Alkylation: After the addition of carbon disulfide is complete, continue stirring for an

additional 30 minutes at 0-5 °C. Then, add 8.8 mL (12.1 g, 0.1 mol) of allyl bromide dropwise

over 20 minutes.

Reaction Completion: Remove the ice bath and allow the reaction mixture to warm to room

temperature. Stir vigorously for 2-3 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

Workup: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with

dichloromethane (3 x 50 mL).

Drying and Concentration: Combine the organic layers and wash with 50 mL of brine. Dry the

organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a

rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate (9:1) eluent system.

Final Product: The pure Allyl dimethyldithiocarbamate is obtained as a light yellow oil.

Expected Yield
The typical yield for this reaction is in the range of 85-95%.

Characterization
The identity and purity of the synthesized Allyl dimethyldithiocarbamate should be confirmed

by spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The structure of the product can be confirmed by ¹H and ¹³C NMR spectroscopy.
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¹H NMR (400 MHz, CDCl₃) ¹³C NMR (100 MHz, CDCl₃)

δ (ppm) Assignment

5.95-5.85 (m, 1H) -CH=

5.25-5.15 (m, 2H) =CH₂

3.80 (d, J=7.2 Hz, 2H) -S-CH₂-

3.40 (s, 6H) -N(CH₃)₂

Note: NMR spectral data is compiled from typical values for this compound and may vary

slightly depending on the solvent and instrument used.[11]

Troubleshooting
Issue Possible Cause Solution

Low Yield Incomplete reaction

Ensure dropwise addition of

reagents, especially at low

temperatures. Increase

reaction time.

Loss of product during workup

Perform extractions carefully

and ensure complete phase

separation.

Impure Product
Incomplete reaction or side

reactions

Optimize reaction conditions.

Ensure efficient purification by

column chromatography.

Presence of starting materials
Check stoichiometry and

reaction time.

Conclusion
This application note provides a reliable and detailed protocol for the synthesis of Allyl
dimethyldithiocarbamate. By following the outlined steps and adhering to the critical safety

precautions, researchers can confidently synthesize this valuable compound in high yield and

purity. The provided characterization data serves as a benchmark for product validation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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